Cas no 2172071-09-7 (4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2172071-09-7
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 5846330
• PubChem ID: 165588353
• Update Time: 2025-06-11

4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione
• 2172071-09-7
• EN300-1644432

• Inchi： 1S/C8H15NO4S/c9-7(8(10)5-13-6-8)1-3-14(11,12)4-2-7/h10H,1-6,9H2
• InChI Key： SDRQCAQIDHWQGX-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)(C1(COC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 98Ų

Additional information on 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione (CAS No. 2172071-09-7)

4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular architecture, featuring a thiane ring interlinked with an oxetane moiety and an amino group, positions it as a promising candidate for further exploration in drug discovery and development. The compound’s chemical formula and stereochemistry contribute to its distinct reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The CAS No. 2172071-09-7 assigned to this compound provides a unique identifier, facilitating its recognition in scientific literature, databases, and regulatory filings. This numerical code ensures precision in referencing the molecule across different platforms and studies, underscoring the importance of standardized nomenclature in chemical research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione with greater accuracy. The presence of both polar and non-polar functional groups suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors. Such interactions are critical for modulating physiological processes and could form the basis for therapeutic intervention.

In particular, the 3-hydroxyoxetan-3-yl substituent is a key feature that distinguishes this molecule from others in its class. Oxetane rings are known for their strained three-membered structure, which can be exploited to induce conformational changes upon binding to biological targets. This structural motif has been successfully incorporated into various drug candidates due to its ability to enhance binding affinity and selectivity.

The amino group at the 4-position further enhances the compound’s versatility. Amino groups are versatile functional moieties that can participate in hydrogen bonding, salt formation, and other interactions with biological systems. In medicinal chemistry, such groups are often used to fine-tune pharmacokinetic properties, including solubility and metabolic stability.

Current research in the field of thiane derivatives has highlighted their potential in addressing various therapeutic challenges. Thiane rings, which are analogs of thiophene rings but with one sulfur atom replaced by oxygen, have shown promise in antimicrobial and anti-inflammatory applications. The incorporation of additional functional groups into these frameworks can expand their pharmacological spectrum.

The 1lambda6-thiane-1,1-dione moiety adds another layer of complexity to the molecule. This dione group can undergo various chemical transformations, including condensation reactions with nucleophiles or ring-opening reactions under specific conditions. Such reactivity makes it a valuable scaffold for designing novel derivatives with tailored properties.

From a synthetic perspective, the preparation of 4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione presents both challenges and opportunities. The synthesis would likely involve multi-step reactions, including ring formation reactions such as oxetane synthesis and thiane functionalization. Advances in catalytic methods have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, its structural features make it a candidate for use in material science applications, such as polymer additives or liquid crystals. The ability to fine-tune molecular interactions through functional group modifications opens up diverse possibilities across multiple disciplines.

In conclusion,4-amino-4-(3-hydroxyoxetan-3-yl)-1lambda6-thiane-1,1-dione (CAS No. 2172071-09-7) represents a fascinating subject of study with implications for both academic research and industrial applications. Its unique structural features and predicted biological activities position it as a valuable asset in the ongoing quest for novel therapeutic agents. As research progresses，this compound is likely to play an increasingly significant role in shaping future developments within the chemical and pharmaceutical sciences.